LITHIUM HEXAFLUOROTITANATE

Specification

• CAS No.: 19193-50-1
• Molecular Formula: F6Li2Ti
• Molecular Weight: 175.74

Introduction

Chemical Properties and Structural Characteristics

Lithium Hexafluorotitanate exhibits distinct physical and chemical properties that underpin its industrial relevance.

Property	Value
Chemical Formula	Li₂TiF₆
Molar Mass	175.74 g/mol
Density	2.89 g/cm³
Crystal System	Tetragonal
Space Group	P42/mnm (No. 136)

The compound forms crystals in the tetragonal system, with a space group of P42/mnm. Its molar mass is consistently reported as 175.74 g/mol, though discrepancies exist in some secondary sources (e.g., Chemsrc lists 168.798 g/mol, likely due to typographical errors). Lithium Hexafluorotitanate is sparingly soluble in water and forms hydrates (Li₃TiF₆·xH₂O) under specific conditions.

Synthesis Methods and Industrial Production

The synthesis of Li₂TiF₆ typically involves reactions between titanium precursors and lithium fluoride in the presence of hydrofluoric acid (HF).

Academic Synthesis Routes

• Reaction of Titanium Oxide/Hydroxide with Lithium Fluoride:
  Titanium dioxide (TiO₂) or titanium hydroxide reacts with lithium fluoride (LiF) under acidic conditions. For example:

  $$\text{TiO}_2 + 2\text{LiF} + 6\text{HF} \rightarrow \text{Li}_2\text{TiF}_6 + 2\text{H}_2\text{O}$$

  This method yields high-purity products suitable for laboratory applications.

• Fluorotitanic Acid Interaction:
  Fluorotitanic acid (H₂TiF₆), derived from TiO₂ and HF, reacts with lithium carbonate (Li₂CO₃) to form Li₂TiF₆:

  $$\text{H}_2\text{TiF}_6 + \text{Li}_2\text{CO}_3 \rightarrow \text{Li}_2\text{TiF}_6 + \text{CO}_2 + \text{H}_2\text{O}$$

  This approach is optimized for industrial scalability.

Industrial Production

Industrial synthesis prioritizes cost efficiency and yield. A patented method involves:

• Step 1: Preparing a 25% TiO₂ suspension and reacting it with 60% HF to form H₂TiF₆.

• Step 2: Creating a 30% Li₂CO₃ suspension and converting it to LiF via HF treatment.

• Step 3: Combining H₂TiF₆ and LiF suspensions to precipitate Li₂TiF₆.

This method ensures minimal waste and high purity, critical for battery-grade materials.

Segment	Description	Growth Drivers
Purity	99%, 99.9%, 99.99%, 99.999%	High-purity grades dominate due to demand in advanced batteries.
Applications	Battery, Renewable Energy, Laboratory Research	Electric vehicle adoption and grid-scale storage.

Market Projections:

• CAGR: 7.9% (2025–2032).

• 2025 Valuation: ~$250 million, driven by EV demand and renewable energy integration.

Key Market Players and Competitive Landscape

The Li₂TiF₆ market features specialized manufacturers and researchers:

Company	Role	Notable Contributions
American Elements	High-purity Li₂TiF₆ supplier	Custom synthesis for R&D.
Alfa Chemistry	Industrial-scale production	Battery-grade materials.
BOC Sciences	Research and development	Novel electrolyte formulations.

These entities focus on optimizing production costs and exploring niche applications, such as solid-state batteries.

Research Findings and Innovation Trends

Recent studies highlight Li₂TiF₆’s versatility in energy storage:

• Solid-State Batteries: Li₂TiF₆ is investigated as a component in solid electrolytes, offering safer alternatives to liquid electrolytes.

• Renewable Energy Systems: Its use in flow batteries and grid-scale storage systems is under development.

• Cost-Effective Synthesis: Innovations in hydrofluoric acid recycling aim to reduce production costs.

Challenges and Future Directions

While Li₂TiF₆ shows immense potential, challenges persist:

• Supply Chain Volatility: Lithium price fluctuations impact production costs.

• Toxicity Concerns: Handling HF during synthesis requires stringent safety protocols.

Future research may focus on:

• Alternative Synthesis Pathways: Replacing HF with less hazardous reagents.

• Multi-Functional Composites: Integrating Li₂TiF₆ with graphene or carbon nanotubes for enhanced conductivity.